Cas no 861225-06-1 ((2-Chlorophenyl)-N-(2-methoxybenzyl)methanamine)
861225-06-1 structure
Product Name:(2-Chlorophenyl)-N-(2-methoxybenzyl)methanamine
CAS No:861225-06-1
MF:C15H16ClNO
MW:261.746643066406
CID:1071887
PubChem ID:964885
Update Time:2025-04-20
(2-Chlorophenyl)-N-(2-methoxybenzyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (2-Chlorophenyl)-N-(2-methoxybenzyl)methanamine
- N-[(2-chlorophenyl)methyl]-1-(2-methoxyphenyl)methanamine
- 861225-06-1
- [(2-chlorophenyl)methyl][(2-methoxyphenyl)methyl]amine
- AKOS000230257
- 1-(2-chlorophenyl)-N-(2-methoxybenzyl)methanamine
- STL115202
-
- MDL: MFCD04555653
- Inchi: 1S/C15H16ClNO/c1-18-15-9-5-3-7-13(15)11-17-10-12-6-2-4-8-14(12)16/h2-9,17H,10-11H2,1H3
- InChI Key: RYMKQWGZWMFKJW-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CNCC1C=CC=CC=1OC
Computed Properties
- Exact Mass: 261.0920418g/mol
- Monoisotopic Mass: 261.0920418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 21.3Ų
(2-Chlorophenyl)-N-(2-methoxybenzyl)methanamine Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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